

Application Notes and Protocols: Assessing the Efficacy of SR-4995 in Muscle Cells

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: SR-4995

Cat. No.: B1256982

[Get Quote](#)


For Researchers, Scientists, and Drug Development Professionals

Introduction

SR-4995 is a novel small molecule activator of lipolysis, the process by which triglycerides are broken down into fatty acids and glycerol. It functions as a synthetic ligand for the α/β hydrolase domain-containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). In muscle cells, ABHD5 is typically sequestered by the lipid droplet-associated protein perilipin 5 (PLIN5), which prevents its interaction with and activation of adipose triglyceride lipase (ATGL), the rate-limiting enzyme in triglyceride hydrolysis. **SR-4995** disrupts the ABHD5/PLIN5 interaction, releasing ABHD5 to activate ATGL and thereby stimulating lipolysis.[1] This mechanism is independent of the canonical β -adrenergic receptor/PKA signaling pathway. These application notes provide a detailed protocol for assessing the efficacy of **SR-4995** in a muscle cell model.

Mechanism of Action of **SR-4995** in Muscle Cells

The binding of **SR-4995** to ABHD5 induces a conformational change that leads to its dissociation from PLIN5 on the surface of lipid droplets. The liberated ABHD5 is then free to bind to and activate ATGL, initiating the hydrolysis of triglycerides. This leads to an increase in the intracellular pool of fatty acids, which can then be utilized for energy production through mitochondrial β -oxidation.



[Click to download full resolution via product page](#)

Caption: SR-4995 mechanism of action in muscle cells.

Experimental Protocols

The following protocols are designed for differentiated C2C12 myotubes, a commonly used mouse myoblast cell line that can be differentiated into myotubes, providing a suitable in vitro model for skeletal muscle.

1. C2C12 Cell Culture and Differentiation

- Cell Line: C2C12 myoblasts

- Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
- Differentiation Medium: DMEM supplemented with 2% Horse Serum and 1% Penicillin-Streptomycin.

Protocol:

- Culture C2C12 myoblasts in Growth Medium at 37°C in a humidified atmosphere of 5% CO₂.
- When cells reach 80-90% confluency, switch to Differentiation Medium.
- Replace the Differentiation Medium every 48 hours.
- Myotube formation should be visible within 4-6 days. Experiments should be conducted on fully differentiated myotubes.

2. Lipolysis Assay (Measurement of Glycerol and Non-Esterified Fatty Acid Release)


This assay quantifies the rate of lipolysis by measuring the release of glycerol and non-esterified fatty acids (NEFA) into the culture medium.

Materials:

- Differentiated C2C12 myotubes in 12-well plates.
- **SR-4995** (stock solution in DMSO).
- Krebs-Ringer Bicarbonate Buffer (KRBB) supplemented with 1% fatty acid-free Bovine Serum Albumin (BSA).
- Glycerol Assay Kit.
- NEFA Assay Kit.

Protocol:

- Wash differentiated C2C12 myotubes twice with phosphate-buffered saline (PBS).
- Incubate the cells in KRBB with 1% BSA for 1 hour at 37°C to allow for equilibration.
- Replace the buffer with fresh KRBB containing 1% BSA and the desired concentrations of **SR-4995** (e.g., 0, 1, 5, 10, 20 µM). Include a vehicle control (DMSO).
- Incubate for 1-2 hours at 37°C.
- Collect the culture medium for the determination of glycerol and NEFA concentrations using commercially available kits, following the manufacturer's instructions.
- Normalize the glycerol and NEFA release to the total protein content of the cells in each well.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the lipolysis assay.

3. Western Blot Analysis for Protein Phosphorylation

While **SR-4995** acts independently of PKA, it is useful to confirm that the observed lipolysis is not due to the activation of the canonical β -adrenergic pathway. This can be achieved by examining the phosphorylation status of Hormone-Sensitive Lipase (HSL), a key substrate of PKA.

Materials:

- Differentiated C2C12 myotubes in 6-well plates.
- **SR-4995**.
- Isoproterenol (a β -adrenergic agonist, as a positive control).
- Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.
- Primary antibodies: anti-phospho-HSL (Ser563), anti-total HSL, anti- β -actin.
- Secondary antibody (HRP-conjugated).
- Chemiluminescence substrate.

Protocol:

- Treat differentiated C2C12 myotubes with **SR-4995** or isoproterenol for the desired time (e.g., 30 minutes).
- Wash cells with ice-cold PBS and lyse them in lysis buffer.
- Determine protein concentration using a BCA assay.
- Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.
- Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST).
- Incubate the membrane with primary antibodies overnight at 4°C.

- Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody.
- Detect the signal using a chemiluminescence substrate and an imaging system.
- Quantify band intensities and normalize phospho-protein levels to total protein levels. β -actin can be used as a loading control.

Data Presentation

Table 1: Effect of **SR-4995** on Lipolysis in Differentiated C2C12 Myotubes

Treatment Group	Glycerol Release (nmol/mg protein)	NEFA Release (nmol/mg protein)
Vehicle (DMSO)	Expected Baseline	Expected Baseline
SR-4995 (1 μ M)	Expected Increase	Expected Increase
SR-4995 (5 μ M)	Expected Dose-Dependent Increase	Expected Dose-Dependent Increase
SR-4995 (10 μ M)	Expected Higher Increase	Expected Higher Increase
SR-4995 (20 μ M)	Expected Plateau or Max Increase	Expected Plateau or Max Increase
Isoproterenol (10 μ M)	Positive Control Increase	Positive Control Increase

Table 2: Effect of **SR-4995** on HSL Phosphorylation

Treatment Group	Relative p-HSL (Ser563) / Total HSL Ratio
Vehicle (DMSO)	1.0
SR-4995 (20 μ M)	Expected No Significant Change
Isoproterenol (10 μ M)	Expected Significant Increase

Expected Outcomes

Treatment of differentiated C2C12 myotubes with **SR-4995** is expected to result in a dose-dependent increase in the release of glycerol and NEFA, indicative of stimulated lipolysis. In contrast to the positive control isoproterenol, **SR-4995** is not expected to increase the phosphorylation of HSL, confirming its PKA-independent mechanism of action.[2]

Conclusion

These protocols provide a framework for the systematic evaluation of **SR-4995** efficacy in a muscle cell model. The combination of a functional lipolysis assay and a mechanistic Western blot analysis will allow for a comprehensive assessment of the compound's activity and its mode of action in stimulating muscle cell lipolysis. The provided diagrams and tables serve to illustrate the underlying principles and to organize the expected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. researchgate.net \[researchgate.net\]](#)
- [2. Novel Pharmacological Probes Reveal ABHD5 as a Locus of Lipolysis Control in White and Brown Adipocytes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols: Assessing the Efficacy of SR-4995 in Muscle Cells]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1256982/docs#application-notes-and-protocols-assessing-the-efficacy-of-sr-4995-in-muscle-cells\]](https://www.benchchem.com/product/b1256982/docs#application-notes-and-protocols-assessing-the-efficacy-of-sr-4995-in-muscle-cells)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)